![molecular formula C15H22N2O2 B2795073 (2R,3S)-Tert-butyl 3-amino-2-phenylpyrrolidine-1-carboxylate CAS No. 1368143-63-8](/img/structure/B2795073.png)
(2R,3S)-Tert-butyl 3-amino-2-phenylpyrrolidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2R,3S)-Tert-butyl 3-amino-2-phenylpyrrolidine-1-carboxylate” is a chemical compound . It is used in scientific research and possesses diverse applications due to its unique structure and properties.
Molecular Structure Analysis
The molecular structure of “this compound” is described by the InChI code: 1S/C15H22N2O2/c1-15(2,3)19-14(18)17-10-9-12(16)13(17)11-7-5-4-6-8-11/h4-8,12-13H,9-10,16H2,1-3H3/t12-,13+/m1/s1 .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 262.35 . It is stored at room temperature and comes in powder form .Scientific Research Applications
Chiral Auxiliary Applications
Synthesis and First Applications of a New Chiral Auxiliary
The study by Studer, Hintermann, and Seebach (1995) introduces both enantiomers of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate as a chiral auxiliary and a building block in dipeptide synthesis. This research highlights the compound's utility in preparing enantiomerically pure substances, crucial for drug synthesis and understanding the stereochemical aspects of pharmacologically active compounds. The chiral auxiliary was utilized to achieve high enantioselectivity in the synthesis of various compounds, demonstrating the compound's versatility and importance in asymmetric synthesis (Studer, Hintermann, & Seebach, 1995).
Enzymatic Resolution
Enzyme-catalyzed Kinetic Resolution of tert-Butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate
Faigl et al. (2013) presented the first enzyme-catalyzed kinetic resolution of tert-butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate, achieving high enantioselectivity. This process underscores the importance of chiral compounds in developing pharmaceuticals and showcases the potential of enzymatic methods in resolving racemic mixtures. The kinetic resolution offers a pathway to enantiomerically pure compounds, essential for the pharmaceutical industry (Faigl et al., 2013).
Synthesis of Pharmaceutically Active Substances
Economical Synthesis of tert-butyl (S)-3-aminopyrrolidine-1-carboxylate from L-aspartic Acid
The work by Han et al. (2018) focuses on synthesizing optically active (S)-tert-butyl-3-aminopyrrolidine-1-carboxylate starting from L-aspartic acid. This synthesis route emphasizes the compound's significance in creating building blocks for pharmaceutically active substances. The study details a process characterized by mild reaction conditions and economic feasibility, highlighting the compound's role in developing new drugs and pharmaceutical agents (Han et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 3-amino-2-phenylpyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-15(2,3)19-14(18)17-10-9-12(16)13(17)11-7-5-4-6-8-11/h4-8,12-13H,9-10,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJKHGPRFYGGNRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1C2=CC=CC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.